Cas no 140872-91-9 (Propanoic acid, 2,2-dimethyl-, 4-pentynyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 4-pentynyl ester
• CAS No: 140872-91-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1298493
• Update Time: 2024-08-03

Propanoic acid, 2,2-dimethyl-, 4-pentynyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 4-pentynyl ester
• Propanoic acid, 2,2-dimethyl-, 4-pentyn-1-yl ester

• Inchi： 1S/C10H16O2/c1-5-6-7-8-12-9(11)10(2,3)4/h1H,6-8H2,2-4H3
• InChI Key： XGFMSMLAPQMVIC-UHFFFAOYSA-N
• SMILES： C(OCCCC#C)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 213.1±23.0 °C(Predicted)
• PSA: 26.3